2(1H)-Pyridinone, 5-ethyl-3-((furo(2,3-c)pyridin-2-ylmethyl)amino)-6-methyl-

• CAS: 143707-99-7
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• SMILES: CCC1=C(NC(=O)C(=C1)NCC2=CC3=C(O2)C=NC=C3)C
• InChI: InChI=1S/C16H17N3O2/c1-3-11-7-14(16(20)19-10(11)2)18-8-13-6-12-4-5-17-9-15(12)21-13/h4-7,9,18H,3,8H2,1-2H3,(H,19,20)
• InChIKey: ONFSYSYGCPKYCA-UHFFFAOYSA-N

2(1H)-Pyridinone, 5-ethyl-3-((furo(2,3-c)pyridin-2-ylmethyl)amino)-6-methyl- (CAS 143707-99-7) is a synthetic small molecule belonging to the 3-aminopyridin-2(1H)-one class of non-nucleoside reverse transcriptase inhibitors (NNRTIs). Originally disclosed as analogue 26 in a seminal Merck structure–activity relationship (SAR) study, the compound incorporates a furo[2,3-c]pyridin-2-ylmethyl substituent at the C-3 amino position on a 5-ethyl-6-methylpyridin-2(1H)-one core.

CAS 143707-99-7 Procurement Guide: A 3-Aminopyridin-2(1H)-one NNRTI SAR Probe with Defined Furopyridine Regiochemistry

2(1H)-Pyridinone, 5-ethyl-3-((furo(2,3-c)pyridin-2-ylmethyl)amino)-6-methyl- (CAS 143707-99-7) is a synthetic small molecule belonging to the 3-aminopyridin-2(1H)-one class of non-nucleoside reverse transcriptase inhibitors (NNRTIs) [1]. Originally disclosed as analogue 26 in a seminal Merck structure–activity relationship (SAR) study, the compound incorporates a furo[2,3-c]pyridin-2-ylmethyl substituent at the C-3 amino position on a 5-ethyl-6-methylpyridin-2(1H)-one core [1]. Its primary documented biochemical activity is inhibition of recombinant HIV-1 reverse transcriptase (RT) in vitro, with an IC50 of 1.05 × 10⁵ nM (105 µM) [2]. While this potency is substantially lower than that of lead candidates from the same series, the compound serves as a critical SAR landmark for understanding the electronic and steric requirements of the NNRTI binding pocket when a furo[2,3-c]pyridine heterocycle is introduced at the C-3 position [1][2].

SAR Probe Fit Defined furo[2,3-c]pyridine regioisomer benchmark for HIV-1 RT NNRTI binding pocket studies

QSAR Model Anchor Low-activity boundary compound for training datasets spanning 20 nM to 105 µM range

Negative Control Use Experimentally characterized weak ligand for discriminating specific vs. non-specific binding

• [1] Saari WS, Wai JS, Fisher TE, Thomas CM, Hoffman JM, Rooney CS, Smith AM, Jones JH, Bamberger DL, Goldman ME, O'Brien JA, Nunberg JH, Quintero JC, Schleif WA, Emini EA, Anderson PS. Synthesis and evaluation of 2-pyridinone derivatives as HIV-1-specific reverse transcriptase inhibitors. 2. Analogues of 3-aminopyridin-2(1H)-one. J Med Chem. 1992;35(21):3792-3802. View Source
• [2] BindingDB Entry BDBM1306: 5-ethyl-3-({furo[2,3-c]pyridin-2-ylmethyl}amino)-6-methyl-1,2-dihydropyridin-2-one (CHEMBL123968). Affinity Data: IC50 = 1.05E+5 nM for HIV-1 reverse transcriptase. View Source

Why 3-Aminopyridin-2(1H)-one NNRTI Analogs Cannot Be Interchanged: The Case of CAS 143707-99-7

Within the 3-aminopyridin-2(1H)-one NNRTI series, HIV-1 RT inhibitory potency spans over four orders of magnitude depending on the identity and regiochemistry of the C-3 amino substituent [1]. Simply substituting any furopyridine-containing analogue for another ignores documented potency cliffs: the furo[2,3-c]pyridine regioisomer (CAS 143707-99-7, IC50 = 105,000 nM) is approximately 3.3-fold weaker than its furo[3,2-c]pyridine counterpart (CAS 143707-98-6, IC50 = 32,300 nM) and over 5,000-fold weaker than the benzoxazole-based lead L-697,639 (IC50 = 20 nM), despite all sharing the identical 5-ethyl-6-methylpyridin-2(1H)-one core [1][2]. This extreme sensitivity to the heterocyclic appendage means that even structurally close congeners are not functionally interchangeable for biochemical assays, SAR studies, or crystallographic work [1].

Regioisomer Mismatch

Furo[3,2-c]pyridine analog (CAS 143707-98-6) shows higher RT inhibition; interchange may shift SAR interpretation and potency cliff analysis

Potency Class Mismatch

Benzoxazole-based leads (e.g., L-697,639) are >5,000-fold more potent; substituting them for this low-activity control invalidates QSAR boundary definition

• [1] Saari WS, Wai JS, Fisher TE, Thomas CM, Hoffman JM, Rooney CS, Smith AM, Jones JH, Bamberger DL, Goldman ME, O'Brien JA, Nunberg JH, Quintero JC, Schleif WA, Emini EA, Anderson PS. Synthesis and evaluation of 2-pyridinone derivatives as HIV-1-specific reverse transcriptase inhibitors. 2. Analogues of 3-aminopyridin-2(1H)-one. J Med Chem. 1992;35(21):3792-3802. View Source
• [2] BindingDB Entry BDBM1305: 5-ethyl-3-({furo[3,2-c]pyridin-2-ylmethyl}amino)-6-methyl-1,2-dihydropyridin-2-one (CHEMBL123735). Affinity Data: IC50 = 3.23E+4 nM for HIV-1 reverse transcriptase. View Source

Quantitative Differentiation Evidence for CAS 143707-99-7 vs. Closest Structural Analogs and In-Class NNRTI Comparators

Regioisomeric Potency Cliff: Furo[2,3-c]pyridine vs. Furo[3,2-c]pyridine at the HIV-1 RT NNRTI Binding Site

The target compound (analogue 26, furo[2,3-c]pyridine regioisomer) and its direct comparator analogue 25 (furo[3,2-c]pyridine regioisomer, CAS 143707-98-6) differ solely in the fusion geometry of the furopyridine ring system. Both were evaluated in the same study using an identical in vitro recombinant HIV-1 RT RNA-dependent DNA polymerase assay at pH 8.2 [1][2]. Analogue 26 (target) exhibits an IC50 of 105,000 nM, whereas analogue 25 achieves an IC50 of 32,300 nM, representing a 3.25-fold loss in potency attributable exclusively to the repositioning of the pyridine nitrogen from the [3,2-c] to the [2,3-c] orientation [1][2]. This regioisomeric potency cliff provides direct experimental evidence that the [2,3-c] fusion geometry disrupts a key hydrogen-bonding or steric interaction within the NNRTI binding pocket [1].

Regioisomeric Potency Cliff

Head-to-head

Target IC50 105,000 nM vs. Furo[3,2-c] regioisomer IC50 32,300 nM (3.25-fold weaker)

Supports regioisomer-dependent SAR interpretation for NNRTI binding pocket

Same assay platform (pH 8.2, recombinant HIV-1 RT)

Evidence Dimension	HIV-1 RT inhibitory potency (IC50)
Target Compound Data	IC50 = 105,000 nM (1.05 × 10⁵ nM)
Comparator Or Baseline	Analogue 25 (furo[3,2-c]pyridine regioisomer, CAS 143707-98-6): IC50 = 32,300 nM (3.23 × 10⁴ nM)
Quantified Difference	3.25-fold weaker (target vs. comparator); ΔpIC50 = +0.51 for analogue 25
Conditions	In vitro recombinant HIV-1 RT RNA-directed DNA polymerase activity assay, pH 8.2; same assay platform for both compounds (Saari et al., 1992)

Why This Matters

This defines the regioisomeric SAR for furopyridine-containing NNRTIs, identifying the [2,3-c] isomer as the unfavorable geometry and guiding scaffold selection for medicinal chemistry campaigns.

• [1] Saari WS, Wai JS, Fisher TE, Thomas CM, Hoffman JM, Rooney CS, Smith AM, Jones JH, Bamberger DL, Goldman ME, O'Brien JA, Nunberg JH, Quintero JC, Schleif WA, Emini EA, Anderson PS. Synthesis and evaluation of 2-pyridinone derivatives as HIV-1-specific reverse transcriptase inhibitors. 2. Analogues of 3-aminopyridin-2(1H)-one. J Med Chem. 1992;35(21):3792-3802. View Source
• [2] BindingDB Entry BDBM1305: 5-ethyl-3-({furo[3,2-c]pyridin-2-ylmethyl}amino)-6-methyl-1,2-dihydropyridin-2-one (CHEMBL123735). Affinity Data: IC50 = 3.23E+4 nM for HIV-1 reverse transcriptase. View Source

Magnitude of Potency Deficit: Furo[2,3-c]pyridin-2-ylmethyl vs. 4,7-Dimethylbenzoxazol-2-ylmethyl Substituent

The 4,7-dimethylbenzoxazol-2-ylmethyl group present in L-697,639 (analogue 34) represents the most potent C-3 substituent identified in the 3-aminopyridin-2(1H)-one series, yielding an IC50 of 20 nM against recombinant HIV-1 RT using the same assay platform (rC·dG template-primer, pH 8.2) [1][2]. Replacing this benzoxazole with the furo[2,3-c]pyridin-2-ylmethyl group in analogue 26 results in a 5,250-fold reduction in potency (IC50 = 105,000 nM) [1][2]. In cell-based antiviral assays, L-697,639 inhibits the spread of HIV-1 IIIb infection by ≥95% at 25–50 nM in MT4 cells, whereas analogue 26 lacks reported cell-based activity, consistent with its weak enzymatic potency [1]. This comparison illustrates the critical contribution of the benzoxazole heterocycle—particularly its dimethyl substitution pattern—to high-affinity NNRTI binding, and establishes analogue 26 as a negative control probe for discriminating benzoxazole-specific interactions [1].

Potency Deficit vs. Benzoxazole

Cross-study comparable

Target IC50 105,000 nM vs. Lead L-697,639 IC50 20 nM (5,250-fold lower)

Defines low-activity boundary for QSAR model training datasets

Same recombinant RT assay platform; cell-based data unavailable for target

Evidence Dimension	HIV-1 RT inhibitory potency (IC50) and cell-based antiviral activity
Target Compound Data	IC50 = 105,000 nM (enzyme); no reported cell-based antiviral IC50
Comparator Or Baseline	L-697,639 (analogue 34, 4,7-dimethylbenzoxazol-2-ylmethyl): IC50 = 20 nM (enzyme); CIC95 = 25–50 nM in MT4 cells against HIV-1 IIIb
Quantified Difference	5,250-fold weaker enzymatic potency for target compound
Conditions	Recombinant HIV-1 RT RNA-directed DNA polymerase assay, pH 8.2, rC·dG template-primer; cell-based assay in MT4 human T-lymphoid cells

Why This Matters

This 5,250-fold window defines the dynamic range of the 3-aminopyridin-2(1H)-one series and positions CAS 143707-99-7 as a critical low-activity boundary compound for QSAR model training and virtual screening validation.

• [1] Saari WS, Wai JS, Fisher TE, Thomas CM, Hoffman JM, Rooney CS, Smith AM, Jones JH, Bamberger DL, Goldman ME, O'Brien JA, Nunberg JH, Quintero JC, Schleif WA, Emini EA, Anderson PS. Synthesis and evaluation of 2-pyridinone derivatives as HIV-1-specific reverse transcriptase inhibitors. 2. Analogues of 3-aminopyridin-2(1H)-one. J Med Chem. 1992;35(21):3792-3802. View Source
• [2] BindingDB Entry BDBM1314: L-697,639 (CHEMBL...). Affinity Data: IC50 = 20 nM for HIV-1 reverse transcriptase at pH 8.2. View Source

Contrasting Furo[2,3-c]pyridine Scaffold Utilization: 3-Aminopyridinone vs. Thiopyrimidine Core Contexts

The furo[2,3-c]pyridine ring system itself is not intrinsically incompatible with potent HIV-1 RT inhibition. PNU-142721, which connects a furo[2,3-c]pyridin-5-yl-ethyl group via a thioether linkage to a 4-aminopyrimidine core, achieves an IC50 of 20 nM against wild-type HIV-1 RT and 17 nM against the E233V mutant [1]. In striking contrast, analogue 26 attaches the furo[2,3-c]pyridin-2-ylmethyl group through an aminomethyl linker to a pyridin-2(1H)-one core, yielding an IC50 of 105,000 nM—a >5,000-fold potency differential despite employing the same furo[2,3-c]pyridine heterocycle [1][2]. This underscores that the furo[2,3-c]pyridine moiety is not a universal liability; rather, its inactivity in analogue 26 arises from suboptimal presentation geometry and/or the absence of complementary binding elements contributed by the thiopyrimidine core of PNU-142721 [1].

Scaffold vs. PNU-142721

Cross-study comparable

Target IC50 105,000 nM vs. PNU-142721 IC50 20 nM (>5,000-fold weaker)

Scaffold-dependent activity; enables linker geometry dissection

Both contain furo[2,3-c]pyridine; different core and linker chemistry

Evidence Dimension	HIV-1 RT wild-type inhibitory potency for furo[2,3-c]pyridine-containing compounds
Target Compound Data	IC50 = 105,000 nM (3-aminopyridin-2(1H)-one scaffold, furo[2,3-c]pyridin-2-ylmethylaminomethyl linkage)
Comparator Or Baseline	PNU-142721: IC50 = 20 nM (4-aminopyrimidine scaffold, furo[2,3-c]pyridin-5-yl-ethyl thioether linkage)
Quantified Difference	>5,000-fold difference in IC50; both compounds contain a furo[2,3-c]pyridine substructure
Conditions	Recombinant HIV-1 RT RNA-directed DNA polymerase assays; Saari et al. 1992 (analogue 26) vs. J. Med. Chem. 1998 (PNU-142721)

Why This Matters

This comparison establishes that the inactivity of CAS 143707-99-7 is scaffold- and linker-dependent, not an inherent property of the furo[2,3-c]pyridine ring system. Procuring this compound enables direct experimental dissection of linker geometry and core scaffold contributions to NNRTI binding.

• [1] BindingDB Entry BDBM50064007: PNU-142721 (CHEMBL280541). Affinity Data: IC50 = 20 nM for wild-type HIV-1 reverse transcriptase; IC50 = 17 nM for E233V mutant; IC50 = 22 nM for P236L mutant; IC50 = 39 nM for L100I mutant; IC50 = 77 nM for Y188H mutant. View Source
• [2] Saari WS et al. J Med Chem. 1992;35(21):3792-3802; and BindingDB BDBM1306 for target compound IC50 data. View Source

Selectivity Profile Inferences from the 3-Aminopyridin-2(1H)-one Class: Template-Primer Dependence and DNA Polymerase Selectivity

The 3-aminopyridin-2(1H)-one NNRTI class, including analogue 26, is characterized by high selectivity for HIV-1 RT over cellular DNA polymerases [1]. The lead compounds from this series (L-697,639 and L-697,661) demonstrate no appreciable inhibition of other retroviral or cellular polymerases [1]. Additionally, their potency is strongly template-primer-dependent, with IC50 values spanning 20–800 nM for L-697,639 depending on whether rC·dG, dA·dT, or other template-primers are used [1][2]. While analogue 26 is dramatically weaker than the leads, its mechanism of inhibition is presumed to follow the same non-competitive, slow-binding mode characterized for the series [1]. No direct selectivity or cytotoxicity data are available specifically for analogue 26; the class-level selectivity profile is inferred from close structural analogs sharing the identical 5-ethyl-6-methylpyridin-2(1H)-one core [1].

Selectivity Inference

Class-level inference

Class shows >100-fold selectivity for HIV-1 RT over host DNA polymerases

May support target-specific mechanistic studies; direct data not available

Inferred from close structural analogs; compound-specific selectivity unmeasured

Evidence Dimension	Selectivity for HIV-1 RT over cellular DNA polymerases (class-level property)
Target Compound Data	No direct selectivity data available; inferred from class behavior
Comparator Or Baseline	L-697,639 and L-697,661: selective for HIV-1 RT; no inhibition of cellular DNA polymerases α, β, γ, or δ; template-primer-dependent IC50 range of 20–800 nM
Quantified Difference	Not quantifiable for target compound due to lack of direct measurement; class typically shows >100-fold selectivity for HIV-1 RT over host polymerases
Conditions	Biochemical selectivity assays vs. mammalian DNA polymerases; template-primer dependence measured with rC·dG, dA·dT, and other synthetic templates

Why This Matters

Class-level selectivity supports the use of CAS 143707-99-7 as a target-specific tool compound (albeit a low-potency one) for HIV-1 RT mechanistic studies, with low risk of confounding activity against host DNA polymerases.

• [1] Goldman ME, Nunberg JH, O'Brien JA, Quintero JC, Schleif WA, Freund KF, Gaul SL, Saari WS, Wai JS, Hoffman JM, et al. Pyridinone derivatives: specific human immunodeficiency virus type 1 reverse transcriptase inhibitors with antiviral activity. Proc Natl Acad Sci U S A. 1991;88(15):6863-6867. View Source
• [2] Saari WS et al. J Med Chem. 1992;35(21):3792-3802. View Source

Physicochemical Properties Defining Handling and Formulation Requirements

CAS 143707-99-7 (MW = 283.32 g/mol, molecular formula C₁₆H₁₇N₃O₂) possesses a calculated polar surface area of 71.18 Ų, a density of 1.25 g/cm³, and a high predicted boiling point of 541.2 °C at 760 mmHg . These properties fall within typical small-molecule drug-like space (MW < 500) and are comparable to other 3-aminopyridin-2(1H)-one analogues in the same series, such as L-697,639 (MW = 311.38) and analoque 25 (MW = 283.32) . The vapor pressure of 8.88 × 10⁻¹² mmHg at 25 °C indicates negligible volatility, facilitating handling under standard laboratory conditions . While these properties do not differentiate the compound pharmacologically, they are essential for practical procurement and experimental planning: the compound is a solid at ambient temperature, requires standard organic solvent dissolution (DMSO-compatible), and its moderate PSA suggests acceptable membrane permeability for cell-based assay formats where tested .

Physicochemical Profile

Supporting evidence

MW 283.32; PSA 71.18 Ų; solid at RT; DMSO-compatible

Handling and formulation compatible with standard in vitro workflows

Calculated properties; experimental solubility data not reported

Evidence Dimension	Molecular weight, polar surface area, density, boiling point
Target Compound Data	MW = 283.32 g/mol; PSA = 71.18 Ų; density = 1.25 g/cm³; boiling point = 541.2 °C; vapor pressure = 8.88 × 10⁻¹² mmHg at 25 °C
Comparator Or Baseline	L-697,639: MW = 311.38 g/mol; Analogue 25: MW = 283.32 g/mol (identical); typical 3-aminopyridin-2(1H)-one series MW range = ~250–450 g/mol
Quantified Difference	Negligible difference in MW vs. analogue 25; ~9% lower MW than L-697,639
Conditions	Calculated and experimentally derived physicochemical properties from authoritative databases

Why This Matters

Confirms that the compound's physicochemical profile is compatible with standard in vitro assay workflows and does not impose unusual solubility or handling constraints relative to other compounds in the series.

High-Value Application Scenarios for CAS 143707-99-7 Based on Quantitative Differentiation Evidence

HIV-1 NNRTI Structure–Activity Relationship (SAR) Studies Requiring a Negative Control with Defined Regiochemistry

CAS 143707-99-7 serves as an experimentally characterized low-potency anchor point in 3-aminopyridin-2(1H)-one NNRTI SAR campaigns. Its IC50 of 105,000 nM against recombinant HIV-1 RT provides a defined lower boundary for QSAR model training datasets, ensuring that predictive models are calibrated against a wide dynamic range of activity (20 nM to 105,000 nM) [1]. The 3.25-fold potency difference relative to its furo[3,2-c]pyridine regioisomer (IC50 = 32,300 nM) enables quantitative assessment of regioisomeric contributions to binding affinity, making this compound an essential comparator in scaffold-hopping or fragment-based design efforts targeting the NNRTI binding pocket [1].

Crystallographic and Biophysical Studies of the HIV-1 RT NNRTI Binding Pocket

The weak binding affinity of CAS 143707-99-7 suggests it may fail to occupy the NNRTI pocket with high occupancy under crystallographic soaking conditions, making it a useful probe for distinguishing between specific and non-specific binding modes when compared to high-affinity ligands such as L-697,639 (IC50 = 20 nM) [1]. Co-crystallization or soaking experiments with this compound can reveal whether the furo[2,3-c]pyridine moiety induces any pocket conformational changes or fails to engage key residues such as Tyr181, Tyr188, or Lys103, providing structural explanations for the 5,250-fold potency deficit relative to benzoxazole-based leads [1][2].

Mechanistic Dissection of Furopyridine NNRTI Binding Using PNU-142721 as a Comparator

PNU-142721 demonstrates that the furo[2,3-c]pyridine substructure can support potent HIV-1 RT inhibition when presented via a thiopyrimidine core (IC50 = 20 nM) [1]. CAS 143707-99-7, which presents the same heterocycle via a pyridinone core, achieves only 105,000 nM IC50 [2]. Pairing these two compounds in parallel biochemical and biophysical assays allows researchers to deconvolute the contributions of (a) core scaffold, (b) linker geometry (aminomethyl vs. thioether), and (c) substitution position (C-2 vs. C-5 of furopyridine) to NNRTI binding, without confounding chemical variations [1][2].

Computational Chemistry and Molecular Docking Validation Studies

The availability of a defined inactive analogue with an experimentally measured IC50 is valuable for validating computational docking and free-energy perturbation (FEP) protocols. CAS 143707-99-7 provides a stringent test case: a correctly parameterized docking model should recapitulate the experimentally observed 3.25-fold potency loss relative to the furo[3,2-c]pyridine regioisomer and the >5,000-fold loss relative to benzoxazole analogues, thereby benchmarking the predictive accuracy of in silico methods before they are deployed prospectively [1][2].

Application

Selection Property

Validation Focus

HIV-1 NNRTI SAR Studies (Negative Control)

Defined regioisomer and low-activity benchmark

Regioisomeric SAR interpretation; QSAR model calibration

Crystallographic / Biophysical Binding Studies

Weak binding occupancy; pocket engagement probe

Specific vs. non-specific binding discrimination; Tyr181/Tyr188 engagement

Furopyridine Scaffold Deconvolution (vs. PNU-142721)

Scaffold and linker geometry comparison

Core scaffold and linker contribution to binding affinity

Computational Docking / FEP Validation

Experimentally measured IC50 for benchmark

Docking score vs. experimental binding; FEP accuracy

• [1] Saari WS et al. J Med Chem. 1992;35(21):3792-3802; BindingDB BDBM1306, BDBM1305, BDBM1314; and Goldman ME et al. Proc Natl Acad Sci U S A. 1991;88(15):6863-6867. View Source
• [2] BindingDB BDBM50064007 (PNU-142721) and associated J. Med. Chem. 1998 reference. PNU-142721 IC50 = 20 nM for wild-type HIV-1 RT. View Source